Cas no 1785378-87-1 ((2-fluoro-6-methylphenyl)methanesulfonyl chloride)

• Product Name: (2-fluoro-6-methylphenyl)methanesulfonyl chloride
• CAS No: 1785378-87-1
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• CID: 6022727
• PubChem ID: 84788795
• Update Time: 2025-06-20

(2-fluoro-6-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-methylphenyl)methanesulfonyl chloride
• EN300-1991055
• 1785378-87-1

• Inchi： 1S/C8H8ClFO2S/c1-6-3-2-4-8(10)7(6)5-13(9,11)12/h2-4H,5H2,1H3
• InChI Key： QYBACECNZPSEMY-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=CC=CC=1C)F)(=O)=O

Computed Properties

• Exact Mass: 221.9917565g/mol
• Monoisotopic Mass: 221.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (2-fluoro-6-methylphenyl)methanesulfonyl chloride

Introduction to (2-Fluoro-6-Methylphenyl)methanesulfonyl Chloride (CAS No. 1785378-87-1)

(2-fluoro-6-methylphenyl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1785378-87-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a fluoro and methyl substituent on a phenyl ring, coupled with a methanesulfonyl chloride functional group, make it a versatile building block for drug discovery and development.

The significance of this compound lies in its utility as a precursor for the synthesis of more complex molecules, including potential therapeutic agents. The fluoro substituent, in particular, is well-known for its ability to modulate the pharmacokinetic properties of drugs, enhancing their metabolic stability and bioavailability. This feature has made fluorinated compounds highly sought after in the pharmaceutical industry.

In recent years, there has been a surge in research focused on developing novel fluorinated sulfonyl chlorides due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases. For instance, derivatives of (2-fluoro-6-methylphenyl)methanesulfonyl chloride have shown potential in inhibiting kinases and other enzymes involved in cancer pathways.

The methanesulfonyl chloride moiety is another critical feature of this compound, as it serves as a reactive group for further functionalization. This allows chemists to introduce additional functional groups or linkages, enabling the synthesis of more complex structures. Such flexibility is invaluable in drug design, where precise molecular architecture is often crucial for achieving the desired biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of CAS No. 1785378-87-1. New catalytic approaches and green chemistry principles have been employed to optimize the synthesis of this compound, making it more efficient and environmentally friendly. These innovations not only improve the scalability of production but also align with the growing emphasis on sustainable practices in the chemical industry.

The applications of (2-fluoro-6-methylphenyl)methanesulfonyl chloride extend beyond pharmaceuticals. It has also found utility in materials science and agrochemical research, where its unique properties contribute to the development of advanced materials and crop protection agents. The versatility of this compound underscores its importance as a chemical intermediate with far-reaching implications.

In conclusion, (2-fluoro-6-methylphenyl)methanesulfonyl chloride represents a significant advancement in organic chemistry and drug discovery. Its structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and related industries.